Cas no 1361919-44-9 (6-(Chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1361919-44-9
• MF: C₈H₄ClF₃N₂O
• MW: 236.578371047974
• CID: 4911876
• Update Time: 2025-06-08

6-(Chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4ClF3N2O/c9-3-6-2-1-5(4-13)7(14-6)15-8(10,11)12/h1-2H,3H2
• InChI Key： OEKSYNULTKORTB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C#N)=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 6-(Chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine

Introduction to 6-(Chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1361919-44-9)

6-(Chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1361919-44-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and trifluoromethoxy substituents imparts distinct reactivity and functional properties, making it a valuable building block for medicinal chemists.

The chloromethyl group in this compound is particularly noteworthy due to its ability to participate in nucleophilic addition reactions, which is a fundamental transformation in organic synthesis. This reactivity allows for the facile introduction of various functional groups, enabling the construction of complex molecular architectures. On the other hand, the trifluoromethoxy moiety contributes to the compound's stability and lipophilicity, which are essential attributes for many pharmaceutical applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like 6-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine have emerged as key players in this endeavor. The pyridine core of this molecule is a privileged scaffold that is frequently encountered in biologically active compounds. Its versatility allows for modifications at multiple positions, leading to a diverse array of derivatives with tailored pharmacological properties.

The cyano group present in the structure also plays a critical role in determining the compound's chemical behavior. It can act as a leaving group in nucleophilic substitution reactions or participate in coordination chemistry, broadening the scope of synthetic possibilities. These features make 6-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine an indispensable tool for researchers aiming to develop new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. In particular, its structural motif has been explored in the design of inhibitors for enzymes that are involved in critical biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, which are known to be implicated in cancer and inflammatory diseases. The ability to modulate these enzymes holds promise for the development of novel therapeutic strategies.

The trifluoromethoxy group, while contributing to lipophilicity, also enhances metabolic stability, which is a crucial factor for drug candidates. Many drugs fail in clinical trials due to rapid degradation by metabolic enzymes, making it imperative to design molecules with improved stability profiles. The incorporation of fluorine atoms into drug candidates has been widely recognized for its ability to enhance both pharmacokinetic and pharmacodynamic properties.

In addition to its pharmaceutical applications, 6-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine has found utility in materials science and agrochemical research. Its unique reactivity allows for the synthesis of advanced materials with tailored properties, such as liquid crystals or conductive polymers. Furthermore, its structural features make it a suitable candidate for developing novel agrochemicals that offer improved efficacy and environmental safety.

The synthesis of this compound typically involves multi-step organic transformations, starting from readily available pyridine derivatives. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, are often employed to construct the desired framework efficiently. The precision required in these synthetic processes underscores the importance of high-quality starting materials and well-optimized reaction conditions.

Efforts have been made to optimize synthetic routes for 6-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine to improve yield and reduce costs. Green chemistry principles have also been integrated into these processes to minimize environmental impact. For instance, solvent-free reactions and catalytic methods have been explored to reduce waste generation and energy consumption.

The analytical characterization of this compound is equally important. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods provide detailed insights into the molecular structure and help ensure that the compound meets the required specifications for further use.

In conclusion, 6-(chloromethyl)-3-cyano-2-(trifluoromethoxy)pyridine (CAS No. 1361919-44-9) is a versatile and highly functional organic compound with significant applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with tailored properties. As research continues to advance, this compound is expected to play an even greater role in developing innovative solutions across multiple scientific disciplines.